Cas no 90043-97-3 (2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-3,7,7-trimethyl-)
90043-97-3 structure
Product Name:2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-3,7,7-trimethyl-
CAS No:90043-97-3
MF:C12H17NO2
MW:207.268883466721
CID:795571
PubChem ID:4210238
Update Time:2025-04-19
2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-3,7,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-3,7,7-trimethyl-
- 3,7,7-trimethyl-3,4,6,8-tetrahydro-1H-quinoline-2,5-dione
- 90043-97-3
- SCHEMBL9803059
- Oprea1_513671
- 3-Methyl-7,7-dimethyl-3,4,7,8-tetrahydro-2,5(1H,6H)-quinolinedione
- DTXSID30400877
- VCCAWNRYADWUIY-UHFFFAOYSA-N
-
- Inchi： 1S/C12H17NO2/c1-7-4-8-9(13-11(7)15)5-12(2,3)6-10(8)14/h7H,4-6H2,1-3H3,(H,13,15)
- InChI Key： VCCAWNRYADWUIY-UHFFFAOYSA-N
- SMILES： O=C1C2CC(C)C(NC=2CC(C)(C)C1)=O
Computed Properties
- Exact Mass: 207.126
- Monoisotopic Mass: 207.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 366
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2A^2
- XLogP3: 1.2
2,5(1H,3H)-Quinolinedione, 4,6,7,8-tetrahydro-3,7,7-trimethyl- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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